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N-[3-(2-furyl)acryloyl]-N'-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}thiourea N-[3-(2-furyl)acryloyl]-N'-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}thiourea
Brand Name: Vulcanchem
CAS No.:
VCID: VC0786965
InChI: InChI=1S/C23H22N4O3S2/c28-21(10-9-19-3-1-15-30-19)25-23(31)24-17-5-7-18(8-6-17)26-11-13-27(14-12-26)22(29)20-4-2-16-32-20/h1-10,15-16H,11-14H2,(H2,24,25,28,31)/b10-9+
SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=CO3)C(=O)C4=CC=CS4
Molecular Formula: C23H22N4O3S2
Molecular Weight: 466.6 g/mol

N-[3-(2-furyl)acryloyl]-N'-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}thiourea

CAS No.:

Cat. No.: VC0786965

Molecular Formula: C23H22N4O3S2

Molecular Weight: 466.6 g/mol

* For research use only. Not for human or veterinary use.

N-[3-(2-furyl)acryloyl]-N'-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}thiourea -

Specification

Molecular Formula C23H22N4O3S2
Molecular Weight 466.6 g/mol
IUPAC Name (E)-3-(furan-2-yl)-N-[[4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]carbamothioyl]prop-2-enamide
Standard InChI InChI=1S/C23H22N4O3S2/c28-21(10-9-19-3-1-15-30-19)25-23(31)24-17-5-7-18(8-6-17)26-11-13-27(14-12-26)22(29)20-4-2-16-32-20/h1-10,15-16H,11-14H2,(H2,24,25,28,31)/b10-9+
Standard InChI Key PWOSASCVIPEBAO-MDZDMXLPSA-N
Isomeric SMILES C1CN(CCN1C2=CC=C(C=C2)NC(=S)NC(=O)/C=C/C3=CC=CO3)C(=O)C4=CC=CS4
SMILES C1CN(CCN1C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=CO3)C(=O)C4=CC=CS4
Canonical SMILES C1CN(CCN1C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=CO3)C(=O)C4=CC=CS4

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